4,6-dimethyl-2-[(5-methyl-2-furyl)methylene]thieno[2,3-b]pyridin-3(2H)-one

• Molecular Formula: C15H13NO2S
• Molecular Weight: 271.3 g/mol
• IUPAC Name: (2Z)-4,6-dimethyl-2-[(5-methylfuran-2-yl)methylidene]thieno[2,3-b]pyridin-3-one
• InChI: InChI=1S/C15H13NO2S/c1-8-6-9(2)16-15-13(8)14(17)12(19-15)7-11-5-4-10(3)18-11/h4-7H,1-3H3/b12-7-
• InChI Key: KXWBZACJTRUCSK-GHXNOFRVSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)C3=C(S2)N=C(C=C3C)C
• SMILES: CC1=CC=C(O1)C=C2C(=O)C3=C(S2)N=C(C=C3C)C

Description

4,6-dimethyl-2-[(5-methyl-2-furyl)methylene]thieno[2,3-b]pyridin-3(2H)-one is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a number of interesting properties, including its ability to interact with biological systems in unique ways. In

Scientific Research Applications

There are a number of potential scientific research applications for 4,6-dimethyl-2-[(5-methyl-2-furyl)methylene]thieno[2,3-b]pyridin-3(2H)-one. One of the most promising areas of research is in the field of drug discovery, where this compound has been shown to have potential as a lead compound for the development of new therapeutics. Additionally, this compound has been studied for its potential use as a fluorescent probe for imaging biological systems.

Mechanism of Action

The mechanism of action of 4,6-dimethyl-2-[(5-methyl-2-furyl)methylene]thieno[2,3-b]pyridin-3(2H)-one is not fully understood, but it is thought to involve interactions with specific proteins or enzymes in biological systems. This compound has been shown to have activity against a number of different targets, including kinases and proteases.
Biochemical and Physiological Effects:
Studies have shown that 4,6-dimethyl-2-[(5-methyl-2-furyl)methylene]thieno[2,3-b]pyridin-3(2H)-one can have a number of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation. Additionally, this compound has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4,6-dimethyl-2-[(5-methyl-2-furyl)methylene]thieno[2,3-b]pyridin-3(2H)-one in lab experiments is its potential as a lead compound for drug discovery. Additionally, this compound has been shown to have unique interactions with biological systems, making it a valuable tool for studying specific targets. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are a number of potential future directions for research related to 4,6-dimethyl-2-[(5-methyl-2-furyl)methylene]thieno[2,3-b]pyridin-3(2H)-one. One area of interest is in the development of new therapeutics based on this compound. Additionally, further studies are needed to fully understand the mechanism of action and potential targets for this compound. Finally, there is potential for using this compound as a tool for imaging biological systems, which could have a number of applications in both research and clinical settings.
In conclusion, 4,6-dimethyl-2-[(5-methyl-2-furyl)methylene]thieno[2,3-b]pyridin-3(2H)-one is a chemical compound with a number of interesting properties and potential applications in scientific research. Further studies are needed to fully understand the mechanism of action and potential targets for this compound, but it has already shown promise as a lead compound for drug discovery and as a tool for imaging biological systems.

Synthesis Methods

The synthesis of 4,6-dimethyl-2-[(5-methyl-2-furyl)methylene]thieno[2,3-b]pyridin-3(2H)-one involves the reaction of 2-acetylthiophene with 5-methyl-2-furfural in the presence of a base catalyst. This reaction results in the formation of the desired compound, which can be purified using standard techniques such as column chromatography.